Cas no 333773-21-0 (7-(diethylamino)-3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one)

• Product Name: 7-(diethylamino)-3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
• CAS No: 333773-21-0
• MF: C₂₁H₁₉N₃O₄
• MW: 377.393265008926
• CID: 5361349
• Update Time: 2025-11-06

7-(diethylamino)-3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 7-(diethylamino)-3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one

• Inchi： 1S/C21H19N3O4/c1-3-24(4-2)14-10-9-13-11-16(21(26)27-18(13)12-14)20-23-22-19(28-20)15-7-5-6-8-17(15)25/h5-12,25H,3-4H2,1-2H3
• InChI Key： ZDXSHQBCHBUIIR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(N(CC)CC)=CC=C2C=C1C1=NN=C(C2=CC=CC=C2O)O1

Additional information on 7-(diethylamino)-3-[5-(2-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one

Introduction to 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one (CAS No. 333773-21-0)

7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one, with the CAS number 333773-21-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chromene core and a diethylamino substituent, which contribute to its potential biological activities and therapeutic applications.

The chromene scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the diethylamino group enhances the lipophilicity and basicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Additionally, the 1,3,4-oxadiazole moiety is known for its bioisosteric properties and has been widely used in drug design to improve the potency and selectivity of lead compounds.

Recent studies have highlighted the potential of 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In another study conducted by researchers at the University of California, it was found that 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one demonstrates significant antioxidant properties. The compound was shown to scavenge reactive oxygen species (ROS) effectively and protect cells from oxidative stress-induced damage. This property makes it a promising candidate for the treatment of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The antiproliferative activity of 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one has also been investigated in several cancer cell lines. A study published in Cancer Research demonstrated that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis through the activation of caspase cascades. The mechanism involves the downregulation of anti-apoptotic proteins such as Bcl-2 and Bcl-xL and the upregulation of pro-apoptotic proteins like Bax.

The pharmacokinetic profile of 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one has been evaluated in preclinical studies using animal models. The compound exhibits good oral bioavailability and a favorable half-life, making it suitable for further development as an oral therapeutic agent. However, further optimization may be required to improve its metabolic stability and reduce potential side effects.

In addition to its biological activities, the synthetic route for preparing 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one has been well-documented in the literature. The synthesis typically involves several steps, including the formation of the chromene core through a condensation reaction followed by functionalization with the diethylamino and 1,3,4-oxadiazole moieties. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

The safety profile of 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one has been assessed through extensive toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before advancing to clinical trials.

In conclusion, 7-(Diethylamino)-3-[5-(2-Hydroxyphenyl)-1,3,4-oxadiazol-2-y]-l]l]-l]l]l]l]l]l]l]l]l]l]l]l]l]l]l]l]l]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y]-y)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll)]ll) (CAS No. 333773---------) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications. As new findings emerge from preclinical studies and clinical trials, this compound may pave the way for innovative treatments in various medical fields.